Cas no 100390-76-9 (4-(Pentanoylamino)benzoic Acid)
100390-76-9 structure
Product Name:4-(Pentanoylamino)benzoic Acid
CAS No:100390-76-9
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD01365923
CID:1077686
PubChem ID:4777990
Update Time:2025-04-20
4-(Pentanoylamino)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentanamidobenzoic acid
- 4-(Pentanoylamino)benzoic acid
- 4-(pentanoylamino)benzoic acid(SALTDATA: FREE)
- CHEMBRDG-BB 9071392
- p-pentanamidobenzoic acid
- VS-01024
- Oprea1_101455
- STK414812
- BBL002139
- ALBB-003605
- AKOS000104496
- CS-0297338
- 100390-76-9
- Z224140742
- MFCD01365923
- DTXSID80406485
- Benzoic acid, 4-[(1-oxopentyl)amino]-
- 4-(Pentanoylamino)benzoic Acid
-
- MDL： MFCD01365923
- Inchi： 1S/C12H15NO3/c1-2-3-4-11(14)13-10-7-5-9(6-8-10)12(15)16/h5-8H,2-4H2,1H3,(H,13,14)(H,15,16)
- InChI Key： SBQFPXHBAJDVLV-UHFFFAOYSA-N
- SMILES： O=C(CCCC)NC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 221.10500
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 2.58650
4-(Pentanoylamino)benzoic Acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-(Pentanoylamino)benzoic Acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Pentanoylamino)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B510565-50mg |
4-(Pentanoylamino)benzoic Acid |
100390-76-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B510565-100mg |
4-(Pentanoylamino)benzoic Acid |
100390-76-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B510565-500mg |
4-(Pentanoylamino)benzoic Acid |
100390-76-9 | 500mg |
$ 115.00 | 2022-06-07 | ||
| Matrix Scientific | 030857-500mg |
4-(Pentanoylamino)benzoic acid |
100390-76-9 | 500mg |
$95.00 | 2023-09-11 | ||
| Chemenu | CM114814-5g |
4-(pentanoylamino)benzoic acid |
100390-76-9 | 95% | 5g |
$600 | 2023-02-19 | |
| Chemenu | CM114814-10g |
4-(pentanoylamino)benzoic acid |
100390-76-9 | 95% | 10g |
$960 | 2023-02-19 | |
| eNovation Chemicals LLC | Y1249341-5g |
Benzoic acid, 4-[(1-oxopentyl)amino]- |
100390-76-9 | 95% | 5g |
$355 | 2023-05-18 | |
| A2B Chem LLC | AA02230-1g |
4-(Pentanoylamino)benzoic acid |
100390-76-9 | 95% | 1g |
$64.00 | 2024-04-20 | |
| 1PlusChem | 1P0002C6-1g |
Benzoic acid, 4-[(1-oxopentyl)amino]- |
100390-76-9 | 95% | 1g |
$96.00 | 2025-02-18 |
4-(Pentanoylamino)benzoic Acid Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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